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Compound Focus: DprE1-IN-6

Cat. No.: S12870714

Identified Information on DprE1-IN-6

The table below summarizes the core data found for DprE1-IN-6 from a chemical supplier's website [1].

Property Description

Name DprE1-IN-6

Chemical C22H24N60 [1]

Formula

Molecular 388.47 g/mol [1]

Weight

Biological DprE1 inhibitor (general statement) [1]

Activity

Storage Powder: -20°C (3 years) or 4°C (2 years). In solvent: -80°C (6 months) or -20°C (1

month) [1]

Context of DprE1 as a Drug Target
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To aid your research, it is helpful to understand the significance of DprE1, the enzyme targeted by DprE1-
IN-6.

o Essential Function: DprEL1 is a bacterial enzyme that is essential for the biosynthesis of the
mycobacterial cell wall. It catalyzes a key step in the production of decaprenylphosphoryl arabinose
(DPA), which is the sole precursor for the arabinan component of the cell wall polymers
arabinogalactan and lipoarabinomannan [2] [3] [4].

e Promising Target: Because of its crucial role and the fact that it is not present in humans, DprE1 is
considered a highly promising and validated target for developing new anti-tuberculosis drugs,
especially against multi-drug resistant (MDR) and extensively drug-resistant (XDR) strains [2] [5] [4].
The following diagram illustrates its role in cell wall synthesis.
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Suggestions for Further Research

Given the scarcity of specific data on DprE1-IN-6, you may need to adopt alternative strategies to gather the

information you need.

¢ Consult Specialized Databases: Search major scientific databases like PubChem and ChEMBL
using the compound’'s name or molecular formula. These platforms often contain bioactivity data and
may list related publications.

e Broaden Your Search: Consider investigating other well-characterized DprEL1 inhibitors to
understand common SAR patterns in this field. The reviews | found mention several inhibitor classes,
including benzothiazinones (e.g., BTZ043, PBTZ169), quinoxalines, and dinitrobenzamides [2] [5] [4].
The methodologies and SAR insights from these compounds could be highly informative.

e Explore Experimental Workflows: While a specific protocol for DprE1-IN-6 is unavailable, the
diagram below outlines a general virtual screening workflow used to identify DprE1 inhibitors, as
described in one of the studies [3]. This may serve as a reference for designing your own
experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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